Cas no 1805025-40-4 (2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline)

• Product Name: 2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline
• CAS No: 1805025-40-4
• MF: C₇H₄BrF₄NO
• MW: 274.010375022888
• CID: 4973385
• Update Time: 2025-08-04

2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4BrF4NO/c8-5-3(9)1-2-4(6(5)13)14-7(10,11)12/h1-2H,13H2
• InChI Key： CCEMBAJBRBSKTP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2

Additional information on 2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline

Introduction to 2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline (CAS No. 1805025-40-4)

2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline (CAS No. 1805025-40-4) is a versatile and highly functionalized aromatic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of bromine, fluorine, and trifluoromethoxy substituents, which confer it with a range of desirable properties, including high reactivity, stability, and biological activity.

The molecular structure of 2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline consists of a benzene ring substituted with a bromine atom at the 2-position, a fluorine atom at the 3-position, and a trifluoromethoxy group at the 6-position. The presence of these substituents imparts distinct electronic and steric effects, making it an attractive building block for the synthesis of complex organic molecules.

In recent years, the use of 2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline in drug discovery has been extensively explored. The trifluoromethoxy group is known to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in the design of effective pharmaceuticals. Additionally, the bromine and fluorine substituents can modulate the binding affinity and selectivity of drug candidates to their target proteins.

A notable application of 2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline is in the development of inhibitors for various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of 2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline-derived compounds as potent inhibitors of protein kinases. These inhibitors exhibited excellent potency and selectivity, making them promising candidates for further preclinical and clinical development.

Beyond its applications in medicinal chemistry, 2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline has also found utility in materials science. The unique electronic properties conferred by its functional groups make it an ideal precursor for the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound to synthesize conjugated polymers with enhanced electronic conductivity and photoluminescence, which have potential applications in organic electronics and optoelectronics.

The synthesis of 2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline typically involves multistep procedures that include halogenation, fluorination, and trifluoromethylation reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. One such method involves the direct trifluoromethylation of a bromoaniline intermediate using electrophilic trifluoromethylating agents, which offers improved yields and reduced environmental impact compared to traditional methods.

The safety profile of 2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline is an important consideration in both research and industrial settings. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas or fume hoods.

In conclusion, 2-Bromo-3-fluoro-6-(trifluoromethoxy)aniline (CAS No. 1805025-40-4) is a highly valuable compound with diverse applications in medicinal chemistry and materials science. Its unique combination of functional groups makes it an attractive building block for the synthesis of advanced materials and potential drug candidates. Ongoing research continues to uncover new opportunities for its use, further solidifying its importance in these fields.